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Compound of Interest

Compound Name: 3-(Diethylamino)propanoic acid

Cat. No.: B1607402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Building Block in Modern
Chemistry
3-(Diethylamino)propanoic acid, with the CAS number 6972-41-4, is a tertiary amino acid

that is gaining significant attention as a versatile building block in organic synthesis and

pharmaceutical research. Also known as N,N-diethyl-β-alanine, its structure incorporates both a

carboxylic acid and a tertiary amine functional group, bestowing it with unique chemical

properties that make it a valuable intermediate in the creation of complex molecules. The

presence of the β-amino acid motif is of particular interest in medicinal chemistry, as this

structural element is found in a variety of biologically active compounds. This guide provides a

comprehensive overview of 3-(Diethylamino)propanoic acid, from its synthesis and

characterization to its potential applications in drug development and research.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-(Diethylamino)propanoic
acid is essential for its effective use in research and development. The following table

summarizes its key properties.
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Property Value Source

CAS Number 6972-41-4 [1][2][3]

Molecular Formula C7H15NO2 [2]

Molecular Weight 145.2 g/mol [2]

Melting Point 70-75 °C

Boiling Point 155 °C at 0.2 Torr

pKa 3.67±0.14 (Predicted)

Appearance White to off-white solid

Solubility
Soluble in water and polar

organic solvents

Synthesis of 3-(Diethylamino)propanoic Acid: A
Practical Approach
The most common and efficient method for the synthesis of 3-(Diethylamino)propanoic acid
is the aza-Michael addition of diethylamine to acrylic acid.[4] This reaction is a conjugate

addition of an amine to an α,β-unsaturated carbonyl compound and is known for its high yields

and relatively mild reaction conditions.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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